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Compound of Interest

Compound Name: Benzoic acid ammonium salt

Cat. No.: B157300 Get Quote

This technical guide provides an in-depth overview of the core physicochemical properties of

ammonium benzoate, tailored for researchers, scientists, and professionals in drug

development.

Core Physicochemical Properties
Ammonium benzoate is the ammonium salt of benzoic acid, presenting as a white, crystalline

solid.[1][2] It is formed from the reaction of benzoic acid with ammonia.[1] This compound has

applications in various industries, including as a preservative and in electronics.

Quantitative Data Summary
The fundamental quantitative data for ammonium benzoate is summarized in the table below

for ease of reference and comparison.
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Property Value Unit

Molecular Formula C₇H₉NO₂

Molecular Weight 139.15 g/mol

Density 1.26 g/cm³

Melting Point 198 °C

Solubility in Water (20 °C) 21.3 g/100 mL

Solubility in Water (100 °C) 83 g/100 mL

Experimental Protocols
Synthesis of Ammonium Benzoate

A common method for the laboratory synthesis of ammonium benzoate involves the acid-base

reaction between benzoic acid and ammonia.

Objective: To synthesize ammonium benzoate from benzoic acid and aqueous ammonia.

Materials:

Benzoic acid (C₇H₆O₂)

Aqueous ammonia (NH₄OH), concentrated

Distilled water

Beakers

Stirring rod

Hot plate

Crystallizing dish

pH indicator paper
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Methodology:

Dissolution of Benzoic Acid: In a fume hood, dissolve a known quantity of benzoic acid in a

minimal amount of warm distilled water in a beaker. Gentle heating on a hot plate may be

required to facilitate dissolution.

Neutralization with Ammonia: While stirring continuously, slowly add concentrated aqueous

ammonia to the benzoic acid solution. Monitor the pH of the solution using pH indicator

paper. Continue adding ammonia dropwise until the solution is neutral to slightly alkaline (pH

7-8).

Crystallization: Allow the resulting solution to cool to room temperature. Place the beaker in

an ice bath to promote the crystallization of ammonium benzoate.

Isolation and Drying: Collect the white crystals of ammonium benzoate by vacuum filtration.

Wash the crystals with a small amount of cold distilled water to remove any unreacted

starting materials. Dry the crystals in a desiccator or a low-temperature oven.

Logical Relationship: Dissociation in Water
Ammonium benzoate is a salt that dissociates in water to form ammonium cations (NH₄⁺) and

benzoate anions (C₇H₅O₂⁻). This equilibrium is fundamental to its properties and applications.
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Caption: Dissociation of ammonium benzoate in an aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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